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Compound of Interest

Compound Name: NGD 98-2

Cat. No.: B15568907

For Researchers, Scientists, and Drug Development Professionals

Abstract

NGD 98-2 is a potent, orally active, and brain-penetrant antagonist of the corticotropin-
releasing factor 1 (CRF-1) receptor.[1][2] It is a valuable tool for investigating the role of the
CREF system in various physiological and pathological processes. This document provides
detailed application notes and protocols for the preparation and administration of NGD 98-2 for
in vivo studies, ensuring proper formulation and handling for reliable and reproducible
experimental outcomes.

Compound Information
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Property Value Reference

N-(1-Ethylpropyl)-3-methoxy-5-

[2-methoxy-4-
Full Name (trifluoromethoxy)phenyl]-6- [2]
methyl-2-pyrazinamine
hydrochloride
Molecular Formula C23H28F3N303 - HCI N/A
Molecular Weight 489.95 g/mol N/A
Appearance White to off-white solid N/A

DMSO: up to 100 mMWater:
Solubility up to 5 mM (with gentle N/A

warming)

Store at room temperature,
Storage ) N/A
desiccate.

In Vivo Administration Protocols

NGD 98-2 has been successfully administered in vivo in rodents via oral (orogastric gavage)
and subcutaneous routes. The typical dose range for rats is 3, 10, and 30 mg/kg.[3]

Oral Administration (Orogastric Gavage)

Vehicle Composition: A suspension of 0.5% methylcellulose and 0.1% triacetin in distilled water
has been documented for the oral administration of NGD 98-2 in rats.

Protocol for Preparing a 10 mg/mL Suspension of NGD 98-2:
e Prepare the Vehicle:

o For 100 mL of vehicle, add 0.5 g of methylcellulose to 50 mL of hot (80-90 °C) distilled
water. Stir vigorously until the methylcellulose is thoroughly wetted.

o Cool the mixture in an ice bath while stirring continuously.
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o Add 0.1 mL of triacetin.
o Add cold distilled water to bring the final volume to 100 mL.

o Continue stirring in the cold until the solution becomes clear and viscous. Store at 2-8 °C.

e Prepare the NGD 98-2 Suspension:

o Weigh the required amount of NGD 98-2 hydrochloride. For a 10 mg/mL suspension, this
would be 100 mg for 10 mL of vehicle.

o Levigate the NGD 98-2 powder with a small amount of the prepared vehicle to form a
smooth paste.

o Gradually add the remaining vehicle while stirring to achieve the final desired
concentration.

o Ensure the suspension is homogenous before each administration.

Experimental Workflow for Oral Administration:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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